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Introduction
Methyl propionate (CH₃CH₂COOCH₃), a colorless liquid with a characteristic fruity, rum-like

odor, is a versatile ester with significant applications across various industries. It serves as a

solvent for cellulose nitrate and lacquers, a raw material in the synthesis of polymers like

methyl methacrylate, and as a flavoring and fragrance agent.[1][2][3] In the realm of

pharmaceutical and chemical research, a thorough understanding of its solubility in a wide

array of organic solvents is paramount for process design, formulation development, and

reaction optimization.

This in-depth technical guide provides a comprehensive overview of the solubility of methyl
propionate in various organic solvents. It presents available quantitative data in a structured

format, outlines detailed experimental protocols for solubility determination, and utilizes

visualizations to illustrate key concepts and workflows, thereby serving as an essential

resource for professionals in the field.

Quantitative Solubility Data
The solubility of methyl propionate is a critical parameter for its application as a solvent and a

reactant. While qualitatively described as miscible with many common organic solvents, precise

quantitative data is essential for accurate process modeling and formulation.[4][5] The following
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tables summarize the available quantitative and qualitative solubility data for methyl
propionate in a range of organic solvents.

Table 1: Solubility of Methyl Propionate in Water

Temperature (°C) Solubility ( g/100 mL) Reference

20 5 [2]

25 6.24 [5]

Table 2: Qualitative and Quantitative Solubility of Methyl Propionate in Various Organic

Solvents

Solvent Class Solvent Solubility Reference

Alcohols Methanol Miscible [6]

Ethanol Miscible

Propanol Miscible [7]

Butanol Miscible [7]

Ketones Acetone Soluble [5]

Ethers Diethyl Ether Miscible [8]

Hydrocarbons
General

Hydrocarbons
Miscible

It is important to note that for many organic solvents, methyl propionate is described as

"miscible," indicating that it can be mixed in all proportions to form a homogeneous solution.[3]

[4]

Factors Influencing Solubility
The solubility of methyl propionate is governed by the principle of "like dissolves like." Its

molecular structure, containing both a polar ester group and nonpolar alkyl chains, allows for

varying degrees of interaction with different types of solvents.
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Factors Influencing Methyl Propionate Solubility

Methyl Propionate
(CH3CH2COOCH3)

Molecular Polarity

Ester Group (Polar)
Alkyl Chains (Nonpolar)

Intermolecular Forces

Determines dominant forces

Dipole-Dipole Van der Waals Hydrogen Bonding (acceptor)

Temperature

Affects kinetic energy
and strength of interactions

Click to download full resolution via product page

Caption: Key factors influencing the solubility of methyl propionate.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for reliable process development. Several

experimental methods can be employed to quantify the solubility of a liquid in another liquid.

The choice of method often depends on the required precision, the nature of the solvent

system, and the available analytical instrumentation.

General Workflow for Liquid-Liquid Solubility
Determination
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The following diagram illustrates a generalized workflow for determining the mutual solubility of

two liquids.

General Workflow for Liquid-Liquid Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

